Cas no 957043-29-7 ((1,3-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine)

• Product Name: (1,3-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine
• CAS No: 957043-29-7
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD08457675
• CID: 3056926
• PubChem ID: 16394859
• Update Time: 2025-04-21

(1,3-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-((1,3-dimethyl-1H-pyrazol-4-yl)methyl)ethanamine
• 957043-29-7
• AKOS000264960
• CS-0313095
• N-[(1,3-dimethylpyrazol-4-yl)methyl]ethanamine
• [(1,3-dimethyl-1H-pyrazol-4-yl)methyl](ethyl)amine
• [(1,3-dimethylpyrazol-4-yl)methyl](ethyl)amine
• MFCD08457675
• ALBB-007009
• VS-01479
• N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-ethylamine
• F2169-0318
• H24348
• STK260828
• N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]ethanamine
• BBL004026
• (1,3-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine

• MDL： MFCD08457675
• Inchi： 1S/C8H15N3/c1-4-9-5-8-6-11(3)10-7(8)2/h6,9H,4-5H2,1-3H3
• InChI Key： WIXGONMGSHBZFS-UHFFFAOYSA-N
• SMILES： N(CC)CC1=CN(C)N=C1C

Computed Properties

• Exact Mass: 153.126597491Da
• Monoisotopic Mass: 153.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.9Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 238.9±25.0 °C at 760 mmHg
• Flash Point: 98.3±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1,3-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)